5-Chloro-3-methyl-3H-imidazo[4,5-b]pyridine

• IUPAC Name: 5-chloro-3-methylimidazo[4,5-b]pyridine
• InChI: InChI=1S/C7H6ClN3/c1-11-4-9-5-2-3-6(8)10-7(5)11/h2-4H,1H3
• InChI Key: MEMSMUXNPZZHAZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=C1N=C(C=C2)Cl
• Molecular Formula: C7H6ClN3
• Molecular Weight: 167.59 g/mol
• CAS RN: 83472-65-5

Description

5-Chloro-3-methyl-3H-imidazo[4,5-b]pyridine is a chemical compound with the molecular formula C7H6ClN3 and a molecular weight of 167.6. It is a yellow to brown solid at room temperature.

Synthesis Analysis

The synthesis of imidazo[4,5-b]pyridines has been achieved through various methods. One approach involves the use of a Pd-catalyzed amide coupling reaction. Another method involves the systematic optimization of molecules, which has led to the identification of compounds with nanomolar mTOR inhibitory activity.

Molecular Structure Analysis

The molecular structure of 5-Chloro-3-methyl-3H-imidazo[4,5-b]pyridine is established based on NMR spectroscopic data. The structure comprises an imidazole ring fused with a pyridine moiety.

Chemical Reactions Analysis

Imidazo[4,5-b]pyridines have been found to play a crucial role in numerous disease conditions. They have the ability to influence many cellular pathways necessary for the proper functioning of cancerous cells, pathogens, components of the immune system, enzymes involved in carbohydrate metabolism, etc.

Physical And Chemical Properties Analysis

5-Chloro-3-methyl-3H-imidazo[4,5-b]pyridine is a yellow to brown solid at room temperature. More detailed physical and chemical properties would require further experimental analysis.

Scientific Research Applications

GABA A Receptor Positive Allosteric Modulators

. They are known to play a crucial role in numerous disease conditions. .

Proton Pump Inhibitors

. These drugs reduce the production of acid by blocking the enzyme in the wall of the stomach that produces acid.

Aromatase Inhibitors

. These drugs work by blocking the enzyme aromatase, which turns the hormone androgen into small amounts of estrogen in the body.

Non-Steroidal Anti-Inflammatory Drugs (NSAIDs)

. These drugs work by reducing the production of prostaglandins, chemicals that cause inflammation, pain, and fever in the body.

Antimicrobial Features

. These compounds could be used in the development of new antimicrobial agents.

Cancer Treatment

. This makes them potential candidates for cancer treatment.

Enzymes Involved in Carbohydrate Metabolism

. This could have potential applications in the treatment of metabolic disorders.

Central Nervous System Disorders

.

Mechanism of Action

The mechanism of action of imidazo[4,5-b]pyridines is diverse. They are known to act as GABA A receptor positive allosteric modulators. Some derivatives have been designed and synthesized as selective mTOR inhibitors.

Safety and Hazards

When handling 5-Chloro-3-methyl-3H-imidazo[4,5-b]pyridine, it is recommended to immediately wash skin with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes if skin contact occurs.

Future Directions

Imidazo[4,5-b]pyridines have shown significant medicinal potential in various fields such as the central nervous system, digestive system, cancer, inflammation, etc. Future research may focus on further exploring their therapeutic significance and developing new synthetic methods.

Synthesis routes and methods

Procedure details

To a solution of 6-chloro-N2-methylpyridine-2,3-diamine (300 mg, 1.9 mmol) in HC(OMe)3 (10 mL) was added TsOH (10 mg) at 22° C. The mixture was stirred for 3 h under reflux until TLC (PE: EA=3:1) showed that the reaction was complete. The mixture was concentrated to get the crude material which was purified by using column chromatography on silica gel to give the desired product (261 mg, 81.6%) as an oil. LCMS (m/z): 168.1 [M+H]+.